Cas no 58885-37-3 ((R)-Methyl 2-amino-3-(benzhydrylthio)propanoate)

• Product Name: (R)-Methyl 2-amino-3-(benzhydrylthio)propanoate
• CAS No: 58885-37-3
• MF: C₁₇H₁₉NO₂S
• MW: 301.40326333046
• CID: 2092326
• PubChem ID: 22792288
• Update Time: 2025-10-24

(R)-Methyl 2-amino-3-(benzhydrylthio)propanoate Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 2-amino-3-(benzhydrylthio)propanoate
• 58885-37-3
• SCHEMBL7301436
• (S)-Methyl 2-amino-3-(benzhydrylthio)propanoate
• METHYL (2R)-2-AMINO-3-[(DIPHENYLMETHYL)SULFANYL]PROPANOATE
• (R)-Methyl2-amino-3-(benzhydrylthio)propanoate
• methyl (2R)-2-amino-3-benzhydrylsulfanylpropanoate
• 1624272-57-6
• AKOS024463603

• MDL： MFCD26406695
• Inchi： 1S/C17H19NO2S/c1-20-17(19)15(18)12-21-16(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11,15-16H,12,18H2,1H3/t15-/m0/s1
• InChI Key： DNLBQBYLDNFKGK-HNNXBMFYSA-N
• SMILES： S(C[C@@H](C(=O)OC)N)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 301.11365002g/mol
• Monoisotopic Mass: 301.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 77.6Ų

Additional information on (R)-Methyl 2-amino-3-(benzhydrylthio)propanoate

Introduction to (R)-Methyl 2-amino-3-(benzhydrylthio)propanoate (CAS No. 58885-37-3)

(R-Methyl 2-amino-3-(benzhydrylthio)propanoate) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 58885-37-3, this compound represents a unique structural motif that combines an amino group, a carboxylate moiety, and a benzhydrylthio substituent, making it a versatile building block for the synthesis of more complex molecules.

The significance of this compound lies in its potential applications in the design and development of novel therapeutic agents. The presence of the benzhydrylthio group suggests that it may serve as a key intermediate in the synthesis of drugs targeting various biological pathways. Recent studies have highlighted the importance of such structural features in enhancing binding affinity and selectivity towards biological targets, which are critical factors in drug discovery.

In the context of modern pharmaceutical research, the stereochemistry of chiral compounds plays a pivotal role in determining their pharmacological properties. The (R) configuration of (R)-Methyl 2-amino-3-(benzhydrylthio)propanoate is particularly noteworthy, as it may confer specific biological activities that are distinct from its enantiomer. This stereochemical specificity has been increasingly recognized as a crucial aspect in the development of enantioselective drugs, which aim to maximize therapeutic efficacy while minimizing side effects.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules with high enantiomeric purity. The synthesis of (R)-Methyl 2-amino-3-(benzhydrylthio)propanoate exemplifies these advancements, showcasing the ability to construct intricate molecular frameworks with precision. Such synthetic methodologies are essential for producing high-quality intermediates that can be further functionalized to yield novel drug candidates.

The benzhydrylthio group in (R)-Methyl 2-amino-3-(benzhydrylthio)propanoate is particularly interesting from a chemical biology perspective. This moiety has been reported to interact with various biological targets, including enzymes and receptors, through multiple non-covalent interactions. These interactions can be harnessed to develop molecules with enhanced binding affinity and selectivity, which are key parameters for successful drug design.

Current research in medicinal chemistry has demonstrated that incorporating sulfur-containing heterocycles into drug candidates can lead to improved pharmacokinetic properties. The sulfur atom in the benzhydrylthio group may contribute to the compound's solubility and metabolic stability, which are critical factors for drug bioavailability and duration of action. These properties make (R)-Methyl 2-amino-3-(benzhydrylthio)propanoate a promising candidate for further exploration in drug development.

The compound's potential applications extend beyond its role as an intermediate in drug synthesis. It may also serve as a valuable tool in biochemical assays and enzyme inhibition studies. By serving as a substrate or inhibitor mimic, it can provide insights into the mechanisms of various enzymatic reactions, which are essential for understanding disease pathways and developing targeted therapies.

In conclusion, (R)-Methyl 2-amino-3-(benzhydrylthio)propanoate (CAS No. 58885-37-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and stereochemical configuration make it a versatile building block for the synthesis of novel therapeutic agents. The ongoing research into its applications in drug development and biochemical studies underscores its importance as a valuable compound in modern medicinal chemistry.